Cas no 15051-26-0 (Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-)

Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis- structure
15051-26-0 structure
Product Name:Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-
CAS No:15051-26-0
MF:C18H14O4
MW:294.301365375519
CID:96517
PubChem ID:786365
Update Time:2025-04-18

Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-[1,4-phenylenebis(oxy)]bis-
    • 4-[4-(4-hydroxyphenoxy)phenoxy]phenol
    • BDBM53447
    • HMS1578P03
    • AKOS016402779
    • MLS-0348143.0001
    • MLS001162917
    • O-acyl oxime isatin derivative, 13
    • SCHEMBL249169
    • cid_786365
    • CBDivE_012255
    • CHEMBL1549870
    • 4-[4-(4-oxidanylphenoxy)phenoxy]phenol
    • 15051-26-0
    • CBChromo1_000119
    • Oprea1_843631
    • 4,4'-[1,4-phenylenebis(oxy)]diphenol
    • 4,4'-(1,4-Phenylenebis(oxy))diphenol
    • DTXSID00354898
    • HMS2829M11
    • SMR000495822
    • Inchi: 1S/C18H14O4/c19-13-1-5-15(6-2-13)21-17-9-11-18(12-10-17)22-16-7-3-14(20)4-8-16/h1-12,19-20H
    • InChI Key: RLSMYIFSFZLJQZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 294.08922
  • Monoisotopic Mass: 294.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
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